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Compound of Interest

Compound Name: 1-Butenylboronic acid

CAS No.: 1005452-36-7

Cat. No.: B3070723

Get Quote

Spectroscopic Analysis & Characterization
Guide: 1-Butenylboronic Acid
Executive Summary: The Reagent & The Challenge
1-Butenylboronic acid (specifically the trans isomer, CAS: 7547-97-9) is a critical nucleophile

in Suzuki-Miyaura cross-coupling reactions, primarily used to introduce the 1-butenyl moiety

into aryl or vinyl halides. This facilitates the synthesis of dienes and complex pharmacophores.

The Core Characterization Challenge: Unlike simple organic molecules, 1-Butenylboronic
acid exists in a dynamic equilibrium with its cyclic anhydride, tris(1-butenyl)boroxine. This

dehydration occurs spontaneously upon storage or during drying. Consequently, "pure"

samples often appear as mixtures in spectroscopic analysis.

Boronic Acid Form: Monomeric, favored in wet solvents (e.g., D₂O, wet DMSO-d₆).

Boroxine Form: Trimeric anhydride, favored in dry, non-polar solvents (e.g., CDCl₃) and solid

state.
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This guide details how to distinguish these species, quantify purity, and validate downstream

coupling products.

Spectroscopic Characterization Workflow
The following diagram illustrates the decision matrix for analyzing this reagent and its coupling

products.
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Figure 1: Analytical workflow emphasizing solvent effects on the boronic acid/boroxine

equilibrium.

Deep Dive: NMR Spectroscopy
NMR is the gold standard for characterizing 1-Butenylboronic acid. The key is identifying the

trans-alkene geometry and the boron-attached carbon.

1H NMR (Proton)
Solvent Recommendation: DMSO-d₆ (often with a drop of D₂O) is preferred to simplify the

spectrum to the monomeric acid form. In CDCl₃, you will likely see broadened peaks or dual

sets of signals due to the boroxine equilibrium [1].

Diagnostic Signals (trans-isomer):
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Position
Chemical Shift
(δ ppm)

Multiplicity
Coupling (J
Hz)

Diagnostic
Value

H-2 (β-vinyl) 6.40 – 6.70
dt (doublet of
triplets)

J ~ 18 Hz
(trans), 6 Hz
(vicinal)

Confirms trans
geometry.
Downfield due
to beta-effect.

H-1 (α-vinyl) 5.40 – 5.80 d (doublet) or dt J ~ 18 Hz

Upfield vinylic

signal. Attached

directly to Boron.

H-3 (Allylic) 2.10 – 2.30 qd or m -

Connects ethyl

chain to vinyl

system.

H-4 (Methyl) 0.90 – 1.10 t (triplet) J ~ 7 Hz
Terminal methyl

group.

| B-OH | ~7.00 - 8.00 | Broad s | - | Disappears with D₂O shake. |

Note: In the boroxine form (dry CDCl₃), vinylic signals typically shift downfield by 0.1–0.3 ppm.

11B NMR (Boron)
Boron-11 is a quadrupolar nucleus, resulting in broad lines. However, it is the best tool to

distinguish the acid from the anhydride.

Boronic Acid (Monomer): δ ~ 29–31 ppm (Broad singlet).

Boroxine (Trimer): δ ~ 32–35 ppm (Broader singlet).

Tetrahedral Boronate (e.g., with base): δ ~ 0–5 ppm (Sharp singlet).

Protocol Tip: Use a quartz NMR tube if high-precision boron quantification is required to avoid

background signal from borosilicate glass (though usually negligible for qualitative work) [2].

Mass Spectrometry: The Artifact Trap
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Mass spectrometry (MS) of boronic acids is notoriously difficult due to low ionization efficiency

and in-source dehydration.

Common Artifacts in ESI-MS (Negative Mode):

Dehydration: You will rarely see the molecular ion

. Instead, you often see the boroxine peak or solvated adducts.

Esterification: If Methanol (MeOH) is used as the carrier solvent, 1-Butenylboronic acid
rapidly forms methyl esters in the source, appearing as

.

Glass Contamination: Borates leaching from glass bottles can create background signals at

m/z 50-100 range [3].

Recommended MS Protocol:

Ionization: ESI Negative Mode.

Solvent: Acetonitrile/Water (50:50) with 0.1% Formic Acid (for positive mode) or Ammonium

Acetate (for negative mode). Avoid Methanol to prevent esterification artifacts.

Target Ions: Look for the trimeric boroxine cluster or the

of the ester if pre-derivatized with pinacol.

Comparative Analysis: Alternatives & Derivatives
When 1-Butenylboronic acid proves too unstable or difficult to handle, derivatives are used.

The table below compares their performance.
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Feature
1-Butenylboronic

Acid
Pinacol Ester (Bpin)

K-Trifluoroborate

(BF3K)

CAS 7547-97-9 52356-07-3 329976-73-0

Stability
Low

(Dehydrates/Oxidizes)

High

(Chromatography

stable)

Very High (Air/Water

stable)

Atom Economy
High (High active

mass %)

Low (Loss of heavy

pinacol)
Moderate

Reactivity
High (No hydrolysis

needed)

Moderate (Requires

hydrolysis)

Low (Requires slow

release)

Analysis Ease Difficult (Equilibrium)
Excellent (Sharp

NMR)

Good (19F NMR

diagnostic)

11B NMR Shift ~30 ppm ~30 ppm
~2-4 ppm (Coupled to

F)

Experimental Protocol: Suzuki-Miyaura Coupling
This protocol is optimized for 1-Butenylboronic acid, accounting for its potential volatility and

stoichiometry issues (acid/boroxine mix).

Reaction Scheme: Aryl-Br + 1-Butenyl-B(OH)2 --[Pd, Base]--> Aryl-(trans)-1-Butene

Step-by-Step Methodology:

Stoichiometry Adjustment: Assume the reagent is partially dehydrated. Use 1.2 - 1.5

equivalents of the boronic acid relative to the aryl halide.

Catalyst System: Pd(dppf)Cl₂ (3-5 mol%) is robust for alkenyl couplings.

Base & Solvent: Use K₂CO₃ (3 equiv) in Dioxane:Water (4:1). The water is crucial; it

hydrolyzes any boroxine back to the reactive boronic acid species [4].

Temperature: Heat to 80-90°C. Note: 1-Butenylboronic acid is volatile. Seal the reaction

vessel tightly.
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Workup:

Cool to RT.

Dilute with EtOAc, wash with water.

Crucial: Wash the organic layer with 1M NaOH to remove unreacted boronic acid (which

forms a water-soluble borate salt). This simplifies purification.[1]

Product Characterization:

Look for the disappearance of the B-C signal in NMR.

Confirm the retention of the trans alkene coupling constant (J ~16-18 Hz) in the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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